Cas no 106949-25-1 (1,3-dimethylnaphthalen-2-ol)

1,3-dimethylnaphthalen-2-ol structure
1,3-dimethylnaphthalen-2-ol structure
Product Name:1,3-dimethylnaphthalen-2-ol
CAS No:106949-25-1
MF:C12H12O
MW:172.223083496094
CID:1182497
PubChem ID:19362308
Update Time:2025-04-20

1,3-dimethylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethylnaphthalen-2-ol
    • ACMC-20mas7
    • 2-Naphthalenol, 1,3-dimethyl-
    • 1,3-dimethyl-2-naphthol
    • CTK0D6632
    • SureCN3953630
    • 1,3-Dimethyl-naphthol-(2)
    • 1,3-Dimethyl-[2]naphthol
    • 2-Hydroxy-1.3-dimethyl-naphthalin
    • ACMC-20mas7; 2-Naphthalenol, 1,3-dimethyl-; 1,3-dimethyl-2-naphthol; CTK0D6632; SureCN3953630; 1,3-Dimethyl-naphthol-(2); 1,3-Dimethyl-[2]naphthol; 2-Hydroxy-1.3-dimethyl-naphthalin;
    • 106949-25-1
    • SCHEMBL3953630
    • HS-3139
    • DTXSID00598376
    • Inchi: 1S/C12H12O/c1-8-7-10-5-3-4-6-11(10)9(2)12(8)13/h3-7,13H,1-2H3
    • InChI Key: XQFNYYJKCBOXHX-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=C2C=CC=CC2=C1C

Computed Properties

  • Exact Mass: 172.088815002g/mol
  • Monoisotopic Mass: 172.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.